Cas no 14087-71-9 (3-Oxabicyclo[4.1.0]heptan-2-one,4,4,7,7-tetramethyl-, (1S-cis)- (9CI))

• Product Name: 3-Oxabicyclo[4.1.0]heptan-2-one,4,4,7,7-tetramethyl-, (1S-cis)- (9CI)
• CAS No: 14087-71-9
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• MDL: MFCD00142699
• CID: 212896
• PubChem ID: 7157072
• Update Time: 2025-05-19

3-Oxabicyclo[4.1.0]heptan-2-one,4,4,7,7-tetramethyl-, (1S-cis)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 3-Oxabicyclo[4.1.0]heptan-2-one,4,4,7,7-tetramethyl-, (1S-cis)- (9CI)
• (1S)-CHRYSANTHEMOLACTONE
• CHRYSANTHEMOLACTONE, (1S)-(RG)
• (-)-Dihydrochrysanthemolactone
• (1R)-Chrysanthemolactone
• 3-Oxabicyclo[4.1.0]heptan-2-one, 4,4,7,7-tetramethyl-
• 4,4,7,7-Tetramethyl-3-oxabicyclo[4.1.0]heptan-2-one
• AC1LCANY
• AC1Q6HBW
• AGN-PC-01LRLC
• CTK4C2375
• CHRYSANTHEMOLACTONE, (1S)-
• (1S,3R)-4,4,7,7-TRIMETHYL-3-OXABICYCLO[4.1.0]HEPTAN-2-ONE
• (1S)-CHRYSANTHEMOLACTONE 99+%
• 2-OCTADECENYLSUCCINICANHYDRIDE
• 14087-71-9
• 3-Oxabicyclo[4.1.0]heptan-2-one, 4,4,7,7-tetramethyl-, (1S-cis)- (9CI)
• DTXSID801170288
• 3-Oxabicyclo[4.1.0]heptan-2-one, 4,4,7,7-tetramethyl-, (1S-cis)-
• AKOS040760966

• MDL： MFCD00142699
• Inchi： 1S/C10H16O2/c1-9(2)5-6-7(8(11)12-9)10(6,3)4/h6-7H,5H2,1-4H3/t6-,7-/m1/s1
• InChI Key： XAKBEOUVVTWXNF-RNFRBKRXSA-N
• SMILES： O1C([C@H]2[C@@H](CC1(C)C)C2(C)C)=O

Computed Properties

• Exact Mass: 168.11500
• Monoisotopic Mass: 168.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not available
• Density: 0.992±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 83 ºC
• Boiling Point: 235.6±8.0 ºC (760 Torr),
• Flash Point: 90.1±15.9 ºC,
• Refractive Index: 1.5070 (estimate)
• Solubility: Slightly soluble (1.6 g/l) (25 º C),
• PSA: 26.30000
• LogP: 1.98410
• Solubility: Not available

3-Oxabicyclo[4.1.0]heptan-2-one,4,4,7,7-tetramethyl-, (1S-cis)- (9CI) Security Information

• Safety Instruction： S24/25
• Storage Condition：0-6°C
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Lactones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones

Additional information on 3-Oxabicyclo[4.1.0]heptan-2-one,4,4,7,7-tetramethyl-, (1S-cis)- (9CI)

Compound CAS No. 14087-71-9: 3-Oxabicyclo[4.1.0]heptan-2-one,4,4,7,7-tetramethyl-, (1S-cis)- (9CI)

The compound with CAS No. 14087-71-9, known as 3-Oxabicyclo[4.1.0]heptan-2-one,4,4,7,7-tetramethyl-, (1S-cis)- (9CI), is a highly specialized organic molecule with a unique bicyclic structure. This compound belongs to the class of bicyclic ketones and has garnered significant attention in both academic and industrial research due to its potential applications in drug discovery and advanced materials science.

The bicyclo[4.1.0]heptan framework of this compound is a key structural feature that contributes to its stability and reactivity. The presence of the oxabicyclo group introduces additional electronic complexity, making it a valuable substrate for various organic transformations. Recent studies have highlighted its role in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and anti-inflammatory agents.

One of the most notable aspects of this compound is its stereochemistry, specifically the (1S-cis) configuration. This stereochemical arrangement plays a critical role in determining the compound's biological activity and selectivity. Researchers have employed advanced computational methods to study the stereochemical properties of this compound, shedding light on its potential interactions with biological targets such as enzymes and receptors.

The synthesis of 3-Oxabicyclo[4.1.0]heptan-2-one involves a multi-step process that combines traditional organic chemistry techniques with modern catalytic methods. Recent advancements in asymmetric catalysis have enabled the efficient preparation of this compound with high enantiomeric excess, making it more accessible for large-scale applications.

In terms of applications, this compound has shown promise in the field of materials science as a precursor for the development of advanced polymers and nanomaterials. Its rigid bicyclic structure provides excellent mechanical properties when incorporated into polymer networks, making it a candidate for high-performance materials used in aerospace and electronics industries.

Furthermore, the tetramethyl substituents on the bicyclic framework enhance the compound's lipophilicity and solubility in organic solvents. These properties are advantageous in drug delivery systems where controlled release and targeted delivery are critical factors.

Recent research has also explored the use of this compound in click chemistry reactions due to its ability to act as a versatile building block for constructing complex molecular architectures. The combination of its unique structure and functional groups makes it an ideal candidate for modular synthesis strategies.

In conclusion, 3-Oxabicyclo[4.1.0]heptan-2-one, with CAS No. 14087-71-9, is a versatile and intriguing molecule that continues to be at the forefront of chemical research. Its distinctive structure and properties offer numerous opportunities for innovation across various scientific disciplines.